Cas no 53833-20-8 (Oxazole, 4-ethyl-2-methyl-)

Oxazole, 4-ethyl-2-methyl- structure
Oxazole, 4-ethyl-2-methyl- structure
Product Name:Oxazole, 4-ethyl-2-methyl-
CAS No:53833-20-8
MF:C6H9NO
MW:111.141761541367
CID:4027200
PubChem ID:525785
Update Time:2025-04-22

Oxazole, 4-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-ethyl-2-methyl-
    • 2-methyl-4-ethyloxazole
    • 53833-20-8
    • Oxazole, 2-methyl-4-ethyl
    • 4-ethyl-2-methyl-1,3-oxazole
    • DTXSID401318868
    • SCHEMBL680079
    • CHEBI:179315
    • FLRAVPRRUDBVKJ-UHFFFAOYSA-N
    • 4-Ethyl-2-methyloxazole
    • Inchi: 1S/C6H9NO/c1-3-6-4-8-5(2)7-6/h4H,3H2,1-2H3
    • InChI Key: FLRAVPRRUDBVKJ-UHFFFAOYSA-N
    • SMILES: O1C=C(CC)N=C1C

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų
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